Cas no 13018-60-5 (N-5-(tert-Butylsulfamoyl)-1,3,4-thiadiazol-2-ylacetamide)

• Product Name: N-5-(tert-Butylsulfamoyl)-1,3,4-thiadiazol-2-ylacetamide
• CAS No: 13018-60-5
• MF: C₈H₁₄N₄O₃S₂
• MW: 278.351758480072
• MDL: MFCD14889971
• CID: 144275
• PubChem ID: 159459
• Update Time: 2025-04-19

N-5-(tert-Butylsulfamoyl)-1,3,4-thiadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[5-[[(1,1-dimethylethyl)amino]sulfonyl]-1,3,4-thiadiazol-2-yl]-
• N-[5-(tert-butylsulfamoyl)-1,3,4-thiadiazol-2-yl]acetamide
• 13018-60-5
• Cl-13850
• Cl 13850
• 2-Acetamido-1,3,4-thiadiazole-5-(N-t-butylsulfonamide)
• 2-Acetamino-1,3,4-thiadiazole-5-(N-t-butyl)sulfonamide
• SCHEMBL3501152
• Acetamido thiadiazole butyl sulfonamide
• AKOS016476042
• DTXSID10156385
• Acetamide, N-(5-(((1,1-dimethylethyl)amino)sulfonyl)-1,3,4-thiadiazol-2-yl)-
• EN300-341837
• N-5-(tert-Butylsulfamoyl)-1,3,4-thiadiazol-2-ylacetamide

• MDL： MFCD14889971
• Inchi： 1S/C8H14N4O3S2/c1-5(13)9-6-10-11-7(16-6)17(14,15)12-8(2,3)4/h12H,1-4H3,(H,9,10,13)
• InChI Key： XQSQJQIWDZTQCE-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C)=O)S1)(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 278.05092
• Monoisotopic Mass: 278.05073267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 101.05